Cas no 2248342-17-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate
• CAS No: 2248342-17-6
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 6179600
• PubChem ID: 165726609
• Update Time: 2025-06-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate
• EN300-6517792
• 2248342-17-6

• Inchi： 1S/C19H14N2O4/c1-11-15(12-6-4-5-9-16(12)20-11)10-17(22)25-21-18(23)13-7-2-3-8-14(13)19(21)24/h2-9,20H,10H2,1H3
• InChI Key： BTPXABOHRMOTHD-UHFFFAOYSA-N
• SMILES： O(C(CC1=C(C)NC2C=CC=CC1=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate (CAS No. 2248342-17-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate, with the CAS number 2248342-17-6, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of isoindole derivatives and is characterized by its intricate molecular framework, which includes a substituted indole moiety and an isoindole core.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate is notable for its high degree of functionalization and the presence of multiple heterocyclic rings. The isoindole core, specifically the 1,3-dioxo functionality, imparts significant stability and reactivity to the molecule. The substitution at the indole ring with a methyl group further enhances its biological activity and pharmacological properties.

In the context of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate has been studied for its potential as a lead compound in the development of novel therapeutic agents. Recent research has focused on its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-yl)acetate has also demonstrated promising anticancer activity. In vitro studies have revealed that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

In the realm of neurodegenerative diseases, this compound has shown potential as a neuroprotective agent. Research has indicated that it can reduce oxidative stress and inhibit the aggregation of misfolded proteins, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methyl-1H-indol-3-y)acetate could serve as a valuable tool in developing new treatments for these debilitating conditions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y) 2-(2-methyl-H-indol--yl)acetate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate indole derivative with an isoindole precursor followed by functional group modifications to achieve the desired structure. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo--dihydro-H--y) 2-(methyl-H--y)acetate in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more extensive phase II and III trials to determine its potential as a novel therapeutic agent.

In conclusion, ,-dioxo--dihydro-H--y) 2-(methyl-H--y)acetate (CAS No. 0) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.